Cas no 63569-82-4 (3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester)

3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester structure

63569-82-4 structure

Product name:3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester

CAS No:63569-82-4

MF:C_₁₀H_₈N_₂O_₃

MW:204.18212223053

CID:2129692

PubChem ID:135680903

Chemical and Physical Properties
Related Products

3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester
- CCG-134861
- SCHEMBL20803565
- 63569-82-4
- DB-356614
- Inchi： InChI=1S/C10H8N2O3/c1-15-10(14)8-11-7-5-3-2-4-6(7)9(13)12-8/h2-5H,1H3,(H,11,12,13)
- InChI Key： JTUJHWJIZWDNFX-UHFFFAOYSA-N

Computed Properties

Exact Mass: 204.05349212Da
Monoisotopic Mass: 204.05349212Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.8Å²

3,4-dihydro-4-oxo-2-Quinazolinecarboxylic acid methyl ester Related Literature

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3. A catalytic enantioselective approach to tetrol bearing vicinal all-carbon quaternary stereogenic centers†

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6. A Bayesian approach for estimating protein–protein interactions by integrating structural and non-structural biological data

HafeezUrRehman,InamBari,AnwarAli,HaroonMahmood
7. 3D hierarchical porous Co1−xS@C derived from a ZIF-67 single crystals self-assembling superstructure with superior pseudocapacitance†

Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
8. 3D porous binary-heteroatom doped carbon nanosheet/electrochemically exfoliated graphene hybrids for high performance flexible solid-state supercapacitors†

Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
9. A broad range fluorescent pH sensor based on hollow mesoporous silica nanoparticles, utilising the surface curvature effect†

Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
10. A candidate serumbiomarker for bladder pain syndrome/interstitial cystitis†‡

Daniel E. Rubio-Diaz,Megan E. Pozza,Jordan Dimitrakov,Jason P. Gilleran,M. Monica Giusti,Judith L. Stella,Luis E. Rodriguez-Saona,C. A. Tony Buffington Analyst, 2009,134, 1133-1137

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